Cas no 2227713-92-8 (2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol)

• Product Name: 2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol
• CAS No: 2227713-92-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6508474
• PubChem ID: 96744887
• Update Time: 2025-10-29

2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol
• EN300-1736261
• 2-[(1R)-2-amino-1-hydroxyethyl]-4,5-dimethylphenol
• 2227713-92-8

• Inchi： 1S/C10H15NO2/c1-6-3-8(10(13)5-11)9(12)4-7(6)2/h3-4,10,12-13H,5,11H2,1-2H3/t10-/m0/s1
• InChI Key： OCGRRWHRTOTCNL-JTQLQIEISA-N
• SMILES： O[C@@H](CN)C1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol

Comprehensive Overview of 2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol (CAS No. 2227713-92-8)

2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol (CAS No. 2227713-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a chiral center at the 1R position, which is critical for its biological activity. The presence of both amino and hydroxyethyl functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of targeted therapies.

In recent years, the demand for chiral compounds like 2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, areas that align with current trends in drug discovery. The compound's 4,5-dimethylphenol moiety further enhances its stability and bioavailability, making it a promising candidate for further study.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol?" The answer lies in multi-step organic synthesis, often starting from readily available precursors like 4,5-dimethylphenol. Key steps include chiral resolution and selective functionalization, which are critical for achieving high enantiomeric purity. These methods are widely discussed in academic literature and patents, reflecting the compound's commercial and scientific relevance.

Another hot topic is the compound's potential role in neurodegenerative disease research. Given its structural similarity to certain neurotransmitters, 2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol is being explored for its ability to cross the blood-brain barrier and interact with neural receptors. This aligns with the broader industry trend of targeting central nervous system (CNS) disorders, a field that has seen exponential growth in funding and publications.

From a technical standpoint, the compound's CAS No. 2227713-92-8 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in supply chains. Its molecular weight and solubility profile are also frequently queried by researchers, as these properties dictate its suitability for various experimental conditions. For instance, the compound's moderate solubility in polar solvents like ethanol and DMSO makes it compatible with standard laboratory protocols.

In summary, 2-(1R)-2-amino-1-hydroxyethyl-4,5-dimethylphenol represents a compelling case study in modern medicinal chemistry. Its combination of chirality, functional diversity, and biological relevance positions it as a valuable tool for both academic and industrial research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug development and molecular design.